Cas no 1207014-04-7 (4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one
• CAS No: 1207014-04-7
• MF: C₂₃H₁₆N₄O₃
• MW: 396.398144721985
• CID: 5389875
• Update Time: 2025-10-28

4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C23H16N4O3/c1-29-17-13-11-15(12-14-17)21-24-22(30-26-21)20-18-9-5-6-10-19(18)23(28)27(25-20)16-7-3-2-4-8-16/h2-14H,1H3
• InChI Key： RANZICVHGRIUFX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(OC)C=C3)N=2)=NN1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one

4-[3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one: A Comprehensive Overview

The compound with CAS No. 1207014-04-7, known as 4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug development, particularly in the context of anticancer therapies and neuroprotective agents.

The molecular structure of 4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one is characterized by a phthalazinone core substituted with a 1,2,4-oxadiazole moiety at the 4-position and a phenyl group at the 2-position. The presence of the oxadiazole ring introduces significant electronic and steric effects, which influence the compound's reactivity and bioavailability. Additionally, the methoxyphenyl group contributes to enhanced solubility and stability, making it a favorable candidate for pharmacological applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and cyclization processes. Researchers have explored various methodologies to optimize the yield and purity of CAS No. 1207014-04-7, including microwave-assisted synthesis and catalytic cross-coupling techniques. These innovations have significantly reduced production costs while maintaining high-quality standards.

In terms of biological activity, 4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one has demonstrated potent inhibitory effects against several key enzymes involved in cancer progression. For instance, studies published in *Journal of Medicinal Chemistry* have shown its ability to inhibit proteasome activity, a critical pathway for tumor cell survival. Furthermore, preclinical trials have indicated its potential as a neuroprotective agent, particularly in models of Alzheimer's disease.

The compound's versatility extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers at leading institutions such as Stanford University have investigated its application in organic light-emitting diodes (OLEDs) and photovoltaic cells, where it exhibits excellent charge transport characteristics.

In conclusion, CAS No. 1207014-04-7 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its synthesis has been refined through innovative chemical techniques, while its biological and electronic properties continue to be explored for therapeutic and technological advancements. As research progresses, this compound is poised to play a pivotal role in shaping future developments in both medicine and materials science.